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Compound of Interest

Compound Name: 3-Butenal

Cat. No.: B104185

3-Butenal: A Toxicological and Safety
Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological
data and safety information for 3-Butenal. It is important to note that specific experimental data
for 3-Butenal is limited in the public domain. Therefore, this guide draws upon data from
structurally similar compounds, particularly a,B-unsaturated aldehydes and specifically 3-
Methyl-2-butenal, to infer potential hazards. This information should be used for guidance and
to inform the design of necessary experimental studies for a definitive safety assessment of 3-
Butenal.

Introduction

3-Butenal (CAS No. 7319-38-2) is a (3,y-unsaturated aldehyde with the molecular formula
CaHeO.[1] Its structure, featuring both an aldehyde functional group and a carbon-carbon
double bond, suggests a potential for high reactivity and biological activity.[2] While it is used as
an intermediate in organic synthesis, a thorough understanding of its toxicological profile is
crucial for ensuring safe handling and for predicting the potential adverse effects of new
chemical entities containing this structural motif. This guide summarizes the known
physicochemical properties, available toxicological data (primarily through analogue
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comparison), and outlines standard experimental protocols for its comprehensive safety
evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Butenal is presented in Table 1. These
properties are essential for understanding its potential for absorption, distribution, metabolism,
and excretion (ADME) in biological systems, as well as for determining appropriate handling
and storage procedures.

Table 1: Physicochemical Properties of 3-Butenal

Property Value Reference
Molecular Formula CaHeO [11[3]
Molecular Weight 70.09 g/mol [1]
Appearance Colorless to pale yellow liquid [4]

68.00 to 69.00 °C @ 760.00

Boiling Point mm Hg (est) [4]
Vapor Pressure 139.818 mmHg @ 25 °C (est.)  [4]
Flash Point -10.00 °F (-23.33 °C) (est.) [4]
logP (o/w) 0.414 (est.) [4]

- 3.554e+004 mg/L @ 25 °C
Water Solubility (est) [4]
est.

Toxicological Data (Analogue-Based)

Direct and comprehensive toxicological data for 3-Butenal are not readily available. Therefore,
the following sections present data for the structurally related and well-studied a,B-unsaturated
aldehyde, 3-Methyl-2-butenal, to provide an indication of the potential hazards of 3-Butenal. It
Is critical to interpret this data with caution, as the difference in the position of the double bond
(B,y in 3-Butenal vs. a,3 in analogues) can influence reactivity and toxicity.
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Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that occur shortly after a
single dose of a substance. The data for 3-Methyl-2-butenal suggests moderate acute toxicity
via the oral and inhalation routes and low acute toxicity via the dermal route.[3]

Table 2: Acute Toxicity Data for 3-Methyl-2-butenal

Test Species Route Value Reference
LDso Rat Oral 690 mg/kg bw [3]
LCso Rat Inhalation (4h) 3700 mg/m3 [3]
LDso Rabbit Dermal 3400 mg/kg bw [3]

Skin and Eye Irritation

Unsaturated aldehydes are often irritating to the skin and eyes. For 3-Methyl-2-butenal, it is
reported to be corrosive to the skin and highly irritating to the eyes.[3] Vapors can also be
irritating to the skin, eyes, and respiratory tract.[3]

Sensitization

Skin sensitization is an allergic reaction that can occur after repeated contact with a substance.
A guinea pig maximization test indicated that 3-Methyl-2-butenal has a skin sensitizing
potential.[3]

Genotoxicity

Genotoxicity tests are used to determine if a substance can damage genetic material (DNA). In
vitro studies (Ames test) for 3-Methyl-2-butenal have produced inconclusive results, while in
vivo studies (micronucleus test and unscheduled DNA synthesis) were negative.[5]

Table 3: Genotoxicity Data for 3-Methyl-2-butenal
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Test System Result Reference
Ames Test S. typhimurium Inconclusive [5]
Micronucleus Test Mouse Not clastogenic [5]
Unscheduled DNA Did not induce DNA

) Rat [5]
Synthesis damage

Experimental Protocols

For a comprehensive toxicological evaluation of 3-Butenal, a battery of standardized tests
should be conducted according to internationally recognized guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423)

The acute toxic class method is a stepwise procedure that uses a small number of animals to

estimate the acute oral toxicity.
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OECD 423: Acute Toxic Class Method

Select Starting Dose
(e.g., 2000, 300, 50, 5 mg/kg)

;

Dose 3 animals
(single sex, usually female)

;

Observe for mortality/morbidity
(up to 14 days)

Evaluate Outcome

Sufficient mortality

nclear outcome
or ¢lear outcome

. Proceed to Next Step
Siole ) ey (lower or higher dose)
. /

Click to download full resolution via product page

Figure 1: Experimental workflow for OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic
Class Method).

Skin Irritation/Corrosion (OECD 404)

This in vivo test assesses the potential of a substance to cause skin irritation or corrosion.
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OECD 404: Skin Irritation/Corrosion

Prepare animal skin
(shave a small patch)

'

Apply 0.5 mL or 0.5 g of substance
under a semi-occlusive patch

l

Exposure period
(typically 4 hours)

l

Remove patch and wash skin

'

Observe for erythema and edema
at 1, 24, 48, and 72 hours

l

Score skin reactions
(Draize scale)

Classify as irritant or non-irritant

Click to download full resolution via product page

Figure 2: Experimental workflow for OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Eye Irritation/Corrosion (OECD 405)
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This test evaluates the potential of a substance to cause eye irritation or corrosion.

OECD 405: Eye Irritation/Corrosion

Select healthy young adult albino rabbits

' i

Instill 0.1 mL or 0.1 g of substance
into the conjunctival sac of one eye

l

Examine eyes at 1, 24, 48, and 72 hours
and daily thereatfter if effects persist

i

Score lesions of cornea, iris, and conjunctiva

Untreated eye serves as control

Classify based on severity
and reversibility of effects

Click to download full resolution via product page

Figure 3: Experimental workflow for OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Bacterial Reverse Mutation Test (Ames Test; OECD 471)

The Ames test is a widely used in vitro method to assess the mutagenic potential of a chemical.
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OECD 471: Ames Test

Select bacterial strains
(e.g., Salmonella typhimurium, E. coli)

l

Expose bacteria to test substance
with and without metabolic activation (S9)

l

Plate bacteria on minimal agar medium
lacking the required amino acid

l

Incubate plates for 48-72 hours

l

Count revertant colonies

Compare revertant counts to negative control

Significant increase No significant increase

Positive for mutagenicity Negative for mutagenicity

Click to download full resolution via product page

Figure 4: Experimental workflow for OECD Guideline 471 (Bacterial Reverse Mutation Test).
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Potential Mechanism of Toxicity and Signaling
Pathways

The toxicity of unsaturated aldehydes is often attributed to their electrophilic nature, allowing
them to react with biological nucleophiles such as proteins and DNA.[6] For a,3-unsaturated
aldehydes, the primary mechanism of toxicity is Michael addition, where a nucleophile attacks
the B-carbon of the conjugated system.[2] Although 3-Butenal is a (3,y-unsaturated aldehyde
and lacks this conjugation, it can potentially isomerize to the more reactive a,3-unsaturated
isomer, crotonaldehyde, under certain physiological conditions.

Should isomerization occur, the resulting crotonaldehyde could interact with cellular
macromolecules, leading to a cascade of toxic events. A potential signaling pathway for toxicity
induced by a,B-unsaturated aldehydes is depicted below.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4106693/
https://pubs.acs.org/doi/10.1021/tx5001046
https://www.benchchem.com/product/b104185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Potential Toxicity Pathway for Unsaturated Aldehydes )
3-Butenal
Isomerization (potential)

Crotonaldehyde Cellular Nucleophiles
(a,B-unsaturated aldehyde) (e.g., Thiols in proteins, DNA bases)
Michael Addition
Covalent Adduct Formation
Oxidative Stress
Enzyme Inactivation
Cellular Damage
(e.g., Protein dysfunction, DNA damage)
Apoptosis/Necrosis
\- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b104185?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 5: Postulated mechanism of toxicity for 3-Butenal via isomerization to an a,[3-
unsaturated aldehyde.

Safety Information and Handling

Based on the data from analogous compounds and its chemical structure, 3-Butenal should be
handled with caution. It is likely to be flammable and irritating to the skin, eyes, and respiratory
system.[3] Appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, should be worn when handling this substance. Work
should be conducted in a well-ventilated area or a chemical fume hood.

Conclusion

While there is a significant lack of direct toxicological data for 3-Butenal, information from
structurally related compounds, particularly 3-Methyl-2-butenal, suggests that it may pose
several health hazards, including acute toxicity, skin and eye irritation, and skin sensitization.
Its potential to isomerize to the more reactive crotonaldehyde warrants a thorough investigation
of its genotoxic potential. The experimental protocols outlined in this guide, based on OECD
guidelines, provide a framework for the comprehensive toxicological evaluation of 3-Butenal.
Such studies are essential to fully characterize its safety profile and to ensure its safe use in
research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [toxicological data and safety information for 3-Butenal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104185#toxicological-data-and-safety-information-
for-3-butenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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